Cas no 2288934-90-5 (2-(1-chloro-2-methylpropyl)-1,3-thiazole)

• Product Name: 2-(1-chloro-2-methylpropyl)-1,3-thiazole
• CAS No: 2288934-90-5
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 6847637
• PubChem ID: 165987262
• Update Time: 2025-05-22

2-(1-chloro-2-methylpropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2288934-90-5
• 861-932-9
• EN300-2581823
• 2-(1-chloro-2-methylpropyl)-1,3-thiazole
• DKJIROCEPRVPNV-UHFFFAOYSA-N

• Inchi： 1S/C7H10ClNS/c1-5(2)6(8)7-9-3-4-10-7/h3-6H,1-2H3
• InChI Key： DKJIROCEPRVPNV-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=CS1)C(C)C

Computed Properties

• Exact Mass: 175.0222482Da
• Monoisotopic Mass: 175.0222482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-(1-chloro-2-methylpropyl)-1,3-thiazole

2-(1-chloro-2-methylpropyl)-1,3-thiazole: A Comprehensive Overview

The compound 2-(1-chloro-2-methylpropyl)-1,3-thiazole, with CAS No. 2288934-90-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are known for their versatility and wide range of applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the unique properties of 2-(1-chloro-2-methylpropyl)-1,3-thiazole, particularly its ability to act as a precursor in the synthesis of more complex molecules. Researchers have explored its role in the development of novel materials with tailored electronic properties. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated that derivatives of this compound can be used to create advanced semiconductors for flexible electronics.

The structure of 2-(1-chloro-2-methylpropyl)-1,3-thiazole consists of a thiazole ring substituted with a chloroalkyl group. This substitution pattern imparts unique electronic characteristics to the molecule, making it highly reactive under certain conditions. The presence of the chlorine atom also introduces potential for further functionalization, enabling chemists to design molecules with specific biological or chemical activities.

One of the most promising applications of this compound is in the field of drug discovery. Scientists have investigated its potential as a lead compound for developing new pharmaceutical agents. A 2023 study in Organic Process Research & Development reported that derivatives of 2-(1-chloro-2-methylpropyl)-1,3-thiazole exhibit potent anti-inflammatory activity, suggesting their potential use in treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also found use in catalysis. Researchers have discovered that certain derivatives can act as efficient catalysts in organic reactions, such as asymmetric synthesis and cross-coupling reactions. A 2023 paper in Angewandte Chemie highlighted the role of this compound in facilitating the synthesis of enantioselective products, which are highly valuable in the pharmaceutical industry.

The synthesis of 2-(1-chloro-2-methylpropyl)-1,3-thiazole typically involves a multi-step process that begins with the preparation of the thiazole ring. This is followed by substitution reactions to introduce the chloroalkyl group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

From an environmental standpoint, understanding the behavior and degradation pathways of this compound is crucial. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, this compound can undergo biodegradation. However, further research is needed to fully understand its environmental impact and ensure its safe use.

In conclusion, 2-(1-chloro-2-methylpropyl)-1,3-thiazole is a versatile and intriguing molecule with a wide range of applications across various scientific disciplines. Its unique chemical properties and potential for further functionalization make it an exciting area of research for scientists worldwide.